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Compound of Interest

Compound Name: 1,1,3-Trimethylcyclopentane

Cat. No.: B1620192 Get Quote

This guide provides a comprehensive technical overview of the density of 1,1,3-
trimethylcyclopentane (CAS No: 4516-69-2), a saturated alicyclic hydrocarbon. Density is a

fundamental physical property critical for a range of applications, from fuel formulation and

solvent system design to computational modeling and quality control in chemical synthesis.

This document is intended for researchers, scientists, and drug development professionals who

require a deep understanding of this compound's physical characteristics.

Introduction to 1,1,3-Trimethylcyclopentane and the
Significance of its Density
1,1,3-Trimethylcyclopentane is a volatile organic compound (VOC) with the molecular formula

C₈H₁₆ and a molecular weight of 112.21 g/mol .[1][2][3] As a substituted cycloalkane, its

molecular structure—a five-membered ring with two methyl groups on one carbon and a third

on another—influences its physical properties, including its boiling point, viscosity, and, most

notably, its density.

The density of 1,1,3-trimethylcyclopentane is a critical parameter in:

Fluid Dynamics and Process Engineering: Accurate density values are essential for

calculations involving mass flow, transportation, and storage.

Fuel Science: As a component in fuel mixtures, its density affects the overall energy content

and combustion characteristics.
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Computational Chemistry: Experimental density data is used to validate and refine molecular

dynamics simulations and other predictive models.

Quality Control: Density measurement serves as a straightforward and reliable method for

assessing the purity of the substance.

Physicochemical Properties and Density Values
A summary of the key physical properties of 1,1,3-trimethylcyclopentane is presented below.

It is important to note that reported density values can vary slightly between sources due to

different experimental conditions and purity levels.

Property Value Source

Molecular Formula C₈H₁₆ [1][2]

Molecular Weight 112.21 g/mol [1][2][3]

Boiling Point 104.9 °C at 760 mmHg [1][4]

Melting Point -14.2 °C [1]

Density 0.8 ± 0.1 g/cm³ [1]

Vapor Pressure 35.2 ± 0.1 mmHg at 25°C [1]

The density of 1,1,3-trimethylcyclopentane is influenced by both temperature and pressure.

As with most liquids, its density decreases with an increase in temperature due to thermal

expansion. While the effect of pressure is generally negligible for liquids under standard

atmospheric conditions, it can become significant at higher pressures. Critically evaluated

thermophysical property data, including density as a function of temperature, for 1,1,3-
trimethylcyclopentane is available from the NIST/TRC Web Thermo Tables, a professional

resource for thermodynamic data.[3][5]

Predictive Models for Cycloalkane Density
Predicting the physical properties of chemical compounds through computational methods is a

rapidly advancing field that can accelerate research and reduce the need for extensive
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experimental work.[6] For cycloalkanes like 1,1,3-trimethylcyclopentane, several models are

being developed.

One promising approach is the use of multiscale graph neural networks (MGNN).[6] These

models can learn from the graph representations of molecules to capture complex structural

information and predict physical properties, including density, with high accuracy. The MGNN

model has shown to be particularly suitable for predicting the properties of biofuels based on

cycloalkanes, often outperforming other machine learning models.[6] Artificial neural networks,

in general, are being trained on fragmented data to exploit property-property correlations and

improve the quality of predictions for various alkanes.[7]

Experimental Determination of Density
The density of a volatile liquid such as 1,1,3-trimethylcyclopentane can be determined with

high precision using a pycnometer, also known as a specific gravity bottle. This method is

based on measuring the mass of a precisely known volume of the liquid.

Safety Precautions
1,1,3-Trimethylcyclopentane is a volatile and flammable liquid. Overexposure may cause skin

and eye irritation, as well as potential anesthetic effects such as drowsiness, dizziness, and

headache.[8][9] All handling should be performed in a well-ventilated fume hood, and

appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat, must be worn.

Experimental Protocol: Pycnometer Method
This protocol outlines the steps for determining the density of 1,1,3-trimethylcyclopentane
using a pycnometer and a reference liquid of known density, typically deionized water.

Materials:

Pycnometer (specific gravity bottle) with a ground-glass stopper containing a capillary bore

Analytical balance (readable to at least 0.1 mg)

Constant temperature water bath
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Thermometer

1,1,3-trimethylcyclopentane (high purity)

Deionized water

Acetone (for cleaning)

Pasteur pipettes

Procedure:

Cleaning and Drying: Thoroughly clean the pycnometer and its stopper with a suitable

detergent, rinse with deionized water, followed by acetone, and dry completely in an oven.

Allow it to cool to ambient temperature in a desiccator.

Mass of Empty Pycnometer: Carefully weigh the dry, empty pycnometer with its stopper on

the analytical balance. Record this mass as m₀.

Calibration with Deionized Water:

Fill the pycnometer with deionized water, ensuring no air bubbles are trapped.

Insert the stopper, allowing excess water to emerge from the capillary.

Place the filled pycnometer in the constant temperature water bath set to a specific

temperature (e.g., 20.0 °C) and allow it to equilibrate for at least 20 minutes.

Once equilibrated, remove the pycnometer, carefully dry the exterior, and weigh it. Record

this mass as m₁.

Density of Water: Look up the density of water (ρ_water) at the recorded temperature from a

reliable reference table.

Volume of Pycnometer: Calculate the exact volume of the pycnometer (V) using the following

formula: V = (m₁ - m₀) / ρ_water

Measurement with 1,1,3-Trimethylcyclopentane:
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Empty and thoroughly dry the pycnometer as in step 1.

Fill the pycnometer with 1,1,3-trimethylcyclopentane.

Equilibrate the filled pycnometer in the constant temperature water bath at the same

temperature as in step 3.

Remove the pycnometer, dry the exterior, and weigh it. Record this mass as m₂.

Density Calculation: Calculate the density of the 1,1,3-trimethylcyclopentane (ρ_sample)

using the following formula: ρ_sample = (m₂ - m₀) / V

Experimental Workflow Diagram
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Caption: Workflow for density determination using the pycnometer method.
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Conclusion
The density of 1,1,3-trimethylcyclopentane is a fundamental thermophysical property with

significant implications for both academic research and industrial applications. While a precise,

temperature-dependent dataset is best obtained from curated databases like the NIST/TRC

Web Thermo Tables, accurate experimental determination can be achieved in the laboratory

using established protocols such as the pycnometer method. Furthermore, the development of

advanced computational models, including graph neural networks, offers a promising avenue

for the rapid and accurate prediction of this and other key physical properties, thereby

streamlining the process of chemical and materials discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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